Cas no 1154252-90-0 (N-(2-ethoxyethyl)thiolan-3-amine)

• Product Name: N-(2-ethoxyethyl)thiolan-3-amine
• CAS No: 1154252-90-0
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• CID: 5215472
• PubChem ID: 43590766
• Update Time: 2026-03-06

N-(2-ethoxyethyl)thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, N-(2-ethoxyethyl)tetrahydro-
• n-(2-Ethoxyethyl)tetrahydrothiophen-3-amine
• N-(2-ethoxyethyl)thiolan-3-amine

• Inchi： 1S/C8H17NOS/c1-2-10-5-4-9-8-3-6-11-7-8/h8-9H,2-7H2,1H3
• InChI Key： OODDTLKILXSVAP-UHFFFAOYSA-N
• SMILES： N(C1CSCC1)CCOCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on N-(2-ethoxyethyl)thiolan-3-amine

N-(2-Ethoxyethyl)Thiolan-3-Amine: A Comprehensive Overview

N-(2-Ethoxyethyl)thiolan-3-amine is a versatile organic compound with the CAS number 1154252-90-0. This compound belongs to the class of thiolane derivatives, which are known for their unique chemical properties and wide-ranging applications in various fields. The structure of N-(2-ethoxyethyl)thiolan-3-amine consists of a thiolane ring (a five-membered sulfur-containing ring) substituted with an ethoxyethyl group at the nitrogen atom. This substitution pattern imparts distinct reactivity and functionality to the molecule, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of N-(2-ethoxyethyl)thiolan-3-amine in drug discovery and development. The compound's ability to act as a chelating agent has been explored in the context of metalloenzyme inhibition, a promising avenue for developing novel therapeutic agents. Researchers have demonstrated that the ethoxyethyl group enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmacological studies. Furthermore, its sulfur-containing ring structure contributes to its stability and reactivity, enabling it to participate in various chemical transformations.

In addition to its biological applications, N-(2-ethoxyethyl)thiolan-3-amine has found utility in materials science. The compound's ability to form stable complexes with metal ions has been leveraged in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, including high surface area and porosity, which make them ideal for gas storage, catalysis, and sensing applications. Recent advancements in MOF synthesis have further underscored the importance of N-(2-ethoxyethyl)thiolan-3-amine as a building block for constructing functional materials.

The synthesis of N-(2-ethoxyethyl)thiolan-3-amine involves a multi-step process that typically begins with the preparation of thiolane derivatives. One common approach involves the reaction of thiirane (a three-membered sulfur-containing ring) with appropriate nucleophiles under controlled conditions. The introduction of the ethoxyethyl group is achieved through nucleophilic substitution or alkylation reactions, depending on the specific starting materials and reaction conditions. Optimization of these steps is crucial to ensure high yields and purity of the final product.

From an environmental perspective, N-(2-ethoxyethyl)thiolan-3-amine has been studied for its potential role in pollution control and remediation. Its ability to bind heavy metals makes it a candidate for use in water treatment technologies. Recent research has focused on developing cost-effective methods for incorporating this compound into filtration systems, aiming to address pressing environmental concerns related to heavy metal contamination.

In conclusion, N-(2-Ethoxyethyl)Thiolan-3-Amine (CAS No: 1154252-90-0) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical properties, coupled with recent advancements in its application and synthesis, position it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new uses and improve synthetic methodologies, this compound is poised to make even greater contributions to science and technology.